Cas no 2540-82-1 (Formothion Standard)

• Product Name: Formothion Standard
• CAS No: 2540-82-1
• MF: C₆H₁₂NO₄PS₂
• MW: 257.267539978027
• CID: 256377
• PubChem ID: 17345
• Update Time: 2025-10-29

Formothion Standard Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[2-(formylmethylamino)-2-oxoethyl] O,O-dimethyl ester
• 2-dimethoxyphosphinothioylsulfanyl-N-formyl-N-methylacetamide
• ForMothion
• Formothion solution
• 2-dimethoxyphosphinothioylthio-N-formyl-N-methylacetamide
• Aflix
• Afliz [Sandoz]
• Anthio
• Anthio 25
• Antio
• Formothion 25 EC
• S-[2-(formylmethylamino)-2-oxoethyl]O,O-dimethyl phosphorodithioate
• S-[formyl(methyl)carbamoylmethyl] O,O-dimethyl phosphorodithioate
• nthio 25
• Anthio 33
• CP 53926
• ENT 27257
• O,O-Dimethyl S-(N-formyl-N-methylcarbamoylmethyl) phosphorodithioate
• Formothion Standard
• Caswell No. 366C
• Phosphorodithioic acid, O,O-dimethyl ester, S-ester with N-formyl-2-mercapto-N-methylacetamide
• O,O-Dimethyl-S-(3-methyl-2,4-dioxo-3-aza-butyl)-dithiofosfaat
• FORMOTHION [HSDB]
• O,O-Dimetil-S-(N-formil-N-metil-carbamoil-metil)-ditiofosfato
• HSDB 1587
• CHEBI:82126
• O,O-Dimethyl dithiophosphorylacetic acid N-methyl-N-formylamide
• Formothion 100 microg/mL in Acetonitrile
• C18988
• FORMOTHION [ISO]
• O,O-Dimetil-S-(N-formil-N-metilcarbamoilmetil)ditiofosfato
• Phosphorodithioic acid, S-(2-(formylmethylamino)-2-oxoethyl) O,O-dimethyl ester
• Spencer S-6900
• J 38
• S 6900
• AI3-27257
• Phosphorodithioic acid, O,O-dimethyl ester, N-formyl-2-mercapto-N-methylacetamide S-ester
• Acetamide, N-formyl-2-mercapto-N-methyl-, S-ester with O,O-dimethyl phosphorodithioate
• Sandoz S-6900
• S-(N-Formyl-N-methylcarbamoylmethyl) O,O-dimethyl phosphorodithioate
• SAN 6913 I
• SAN 244 I
• ENT 27,257
• S-(2-(Formylmethylamino)-2-oxoethyl) O,O-dimethylphosphorodithioate
• VEL 4284
• Phosphorodithioic acid, O,O-dimethyl ester, S-ester with N-formyl-2-mercapto-N-methyl-acetamide
• UNII-7O9EWV477R
• SAN 7107 I
• O,O-Dimethyl phosphorodithioate N-formyl-2-mercapto-N-methylacetamide S-ester
• O,O-Dimethyl-S-(3-methyl-2,4-dioxo-3-azabutyl)dithiofosfaat
• SCHEMBL116325
• O,O-Dimethyl-S-(3-methyl-2,4-dioxo-3-aza-butyl)-dithiofosfaat [Dutch]
• N-Formyl-N-methylcarbamoylmethyl O,O-dimethyl phosphorodithioate
• Toprose
• O,O-Dimethyl-S-(3-methyl-2,4-dioxo-3-aza-butyl)-dithiophosphat [German]
• AKOS015898765
• 7O9EWV477R
• 2540-82-1
• O,O-Dimetil-S-(N-formil-N-metil-carbamoil-metil)-ditiofosfato [Italian]
• O,O-Dimethyl-S-(3-methyl-2,4-dioxo-3-azabutyl)dithiophosphat
• BRN 5942199
• Phosphorodithioic acid, S-[2-(formylmethylamino)-2-oxoethyl] O,O-dimethyl ester
• DTXSID4041991
• Phosphorodithioic acid S-(2-(formylmethylamino)-2-oxoethyl) O,O-dimethyl ester
• NS00004887
• CCRIS 5213
• S-(2-(Formylmethylamino)-2-oxoethyl) O,O-dimethyl phosphorodithioate
• J-38
• Q5470249
• S-[2-(Formylmethylamino)-2-oxoethyl] O,O-dimethyl dithiophosphate
• O,O-Dimethyl-S-(3-methyl-2,4-dioxo-3-aza-butyl)-dithiophosphat
• Anthio 25;ENT 27257;CP 53926
• O,O-Dimethyl-S-(N-methyl-N-formyl-carbamoylmethyl)-dithiophosphat [German]
• Formothion [BSI:ISO]
• O,O-Dimethyl phosphorodithioate S-ester with N-formyl-2-mercapto-N-methylacetamide
• O,O-Dimethyl S-(N-methyl-N-formylcarbamoylmethyl)phosphorodithioate
• S-(Formyl(methyl)carbamoylmethyl) O,O-dimethyl phosphorodithioate
• J-015984
• FORMOTHION [MI]
• O,O-Dimethyl-S-(N-methyl-N-formylcarbamoylmethyl)dithiophosphat
• S-(2-[Formyl(methyl)amino]-2-oxoethyl) O,O-dimethyl dithiophosphate #
• O,O-Dimethyl-s-(N-methyl-N-formyl-carbamoylmethyl)-dithiophosphat
• CHEMBL449733
• EINECS 219-818-6
• phosphorodithioic acid O,O-dimethyl ester S-ester with N-formyl-2-mercapto-N-methylacetamide
• OMS-968
• S-(N-Formyl-N-methylcarbamoylmethyl) dimethyl phosphorothiolothionate
• EPA Pesticide Chemical Code 366400
• CAA54082
• Afliz
• O,ODimethylS(3methyl2,4dioxo3azabutyl)dithiophosphat
• S(NFormylNmethylcarbamoylmethyl) O,Odimethyl phosphorodithioate
• FORMITHION
• N-FORMYL-N-METHYLCARBAMOYLMETHYL O,O-DIMETHYL PHOSPHORODI-THIOATE
• O,ODimethyl dithiophosphorylacetic acid NmethylNformylamide
• O,O-DIMETHYL-S-(3-METHYL-2,4-DIOXO-3-AZA-BUTYL)-DITHIOPHOSPHAT (GERMAN)
• Sandoz S6900
• O,O-dimethyl-S-(N-methyl-N-formyl-carbamoylmethyl)-dithiophosphat (German)
• O,O-DIMETIL-S-(N-FORMIL-N-METIL-CARBAMOIL-METIL)-DITIOFOSFATO (ITALIAN)
• S(2(Formylmethylamino)2oxoethyl) O,Odimethyl phosphorodithioate
• O,ODimethyl S(NmethylNformylcarbamoylmethyl)phosphorodithioate
• O,ODimethyl phosphorodithioate Sester with Nformyl2mercaptoNmethylacetamide
• S(NFormylNmethylcarbamoylmethyl) dimethyl phosphorothiolothionate
• O,O-dimethyl S-(N-methyl-N-formylcarbamoylmethyl) phosphorodithioate
• Phosphorodithioic acid, O,Odimethyl ester, Nformyl2mercaptoNmethylacetamide Sester
• Spencer S6900
• O,ODimethyl phosphorodithioate Nformyl2mercaptoNmethylacetamide Sester
• O,O-DIMETHYL-S-(3-METHYL-2,4-DIOXO-3-AZA-BUTYL)-DITHIOFOSFAAT (DUTCH)
• Phosphorodithioic acid, S(2(formylmethylamino)2oxoethyl) O,Odimethyl ester
• S(Formyl(methyl)carbamoylmethyl) O,Odimethyl phosphorodithioate
• DTXCID2021991
• O,ODimethylS(NmethylNformylcarbamoylmethyl)dithiophosphat
• O,ODimethyl S(NformylNmethylcarbamoylmethyl) phosphorodithioate
• Formotion
• OMS968
• PHOSPHORODITHIOIC ACID, O,O-DIMETHYL ESTER, N-FORMYL-2-MERCAPTO-N-METHYL-ACETAMIDE S-ESTER
• 2DimethoxyphosphinothioylthioNformylNmethylacetamide
• O,ODimethylS(3methyl2,4dioxo3azabutyl)dithiofosfaat
• Afliz (Sandoz)
• NFormylNmethylcarbamoylmethyl O,Odimethyl phosphorodithioate
• Acetamide, Nformyl2mercaptoNmethyl, Sester with O,Odimethyl phosphorodithioate
• Formotion (Spanish)
• O,ODimetilS(NformilNmetilcarbamoilmetil)ditiofosfato
• S(2(Formylmethylamino)2oxoethyl) O,Odimethylphosphorodithioate

• Inchi： 1S/C6H12NO4PS2/c1-7(5-8)6(9)4-14-12(13,10-2)11-3/h5H,4H2,1-3H3
• InChI Key： AIKKULXCBHRFOS-UHFFFAOYSA-N
• SMILES： S(CC(N(C=O)C)=O)P(OC)(OC)=S

Computed Properties

• Exact Mass: 256.99500
• Monoisotopic Mass: 256.99453721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Yellow viscous oil
• Density: 1.361 g/cm3 (20 ºC)
• Melting Point: 25.5 ºC
• Flash Point: 25 °C
• Refractive Index: 1.5541 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.87 g/l) (25 º C),
• PSA: 131.83000
• LogP: 1.59350
• Solubility: Slightly soluble in water, miscible in alcohol \ chloroform \ ether \ ketone \ benzene

Formothion Standard Security Information

• Hazardous Material transportation number：3018
• Hazard Category Code： R10;R20/21/22;R36/38
• Safety Instruction： S36/37; S36; S26
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R21/22
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in rats, rabbits (mg/kg): 350, 410 orally (Liesche)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on Formothion Standard

Formothion Standard (CAS No. 2540-82-1): A Comprehensive Overview in Modern Chemical Research

Formothion Standard, identified by the chemical compound code CAS No. 2540-82-1, is a widely recognized substance in the realm of agrochemical and pharmaceutical research. This compound, belonging to the organophosphate class, has garnered significant attention due to its unique chemical properties and diverse applications. The CAS number 2540-82-1 serves as a critical identifier, ensuring precise classification and utilization in various scientific endeavors.

The chemical structure of Formothion Standard exhibits a complex arrangement of atoms, which contributes to its distinct reactivity and functionality. As an organophosphate derivative, it possesses characteristics that make it valuable in both agricultural and medicinal contexts. Recent advancements in chemical synthesis have allowed for more efficient production methods, enhancing the availability and purity of this compound for research purposes.

In the field of agrochemistry, Formothion Standard is primarily utilized as a potent insecticide. Its mode of action involves disrupting the nervous systems of target pests, making it highly effective in protecting crops from a variety of insects. The compound's efficacy has been demonstrated in numerous field trials, where it consistently shows high mortality rates among pest populations. This has made it a cornerstone in integrated pest management systems globally.

Recent studies have delved into the environmental impact of Formothion Standard, emphasizing the importance of sustainable usage practices. Researchers are exploring methods to minimize residues in soil and water systems while maintaining its effectiveness as an insecticide. Innovations such as slow-release formulations and targeted application techniques are being developed to address these concerns.

Beyond its role in agriculture, CAS No. 2540-82-1 has found applications in pharmaceutical research. The compound's structural properties have inspired the development of novel therapeutic agents aimed at treating neurological disorders. By studying its interactions with biological targets, scientists have gained insights into potential drug candidates that could mimic or enhance its beneficial effects.

The synthesis of Formothion Standard has seen significant improvements with the advent of modern catalytic processes. These advancements have not only increased yield but also reduced waste production, aligning with global sustainability goals. The optimization of synthetic pathways ensures that researchers have access to high-purity material, which is crucial for accurate experimental outcomes.

Quality control remains a paramount concern when dealing with CAS No. 2540-82-1. Rigorous testing protocols are employed to verify purity and consistency across batches. These measures are essential for maintaining reliability in research applications, where even minor impurities can skew results significantly. Certification processes often involve spectroscopic analysis and chromatographic techniques to confirm compliance with industry standards.

The regulatory landscape surrounding Formothion Standard is continuously evolving to address emerging challenges. Governments and international bodies are implementing stricter guidelines to ensure safe handling and environmental protection. Compliance with these regulations is mandatory for manufacturers and distributors, fostering a culture of responsibility within the industry.

In conclusion, Formothion Standard (CAS No. 2540-82-1) represents a vital component in both agrochemical and pharmaceutical research. Its unique properties and broad applicability make it indispensable for scientists working on crop protection and drug development. As research progresses, ongoing innovations will further enhance its utility while addressing environmental considerations.